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Compound Name: Propiophenone
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An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Propiophenone (CAS No. 93-55-0), also known as ethyl phenyl ketone or 1-phenyl-1-
propanone, is a versatile aryl ketone utilized as an intermediate in the synthesis of various
pharmaceuticals and fragrances.[1][2] Its application in research and drug development
necessitates a thorough understanding of its safety profile to ensure proper handling and
mitigate potential risks. This technical guide provides a comprehensive overview of the safety
data for propiophenone, including its physicochemical properties, toxicological profile, and
recommended handling procedures, presented in a format tailored for the scientific community.

Physicochemical and Hazard Identification

A clear understanding of the physical and chemical properties of a substance is fundamental to
its safe handling. Propiophenone is a colorless to pale yellow liquid with a characteristic
sweet, flowery odor.[2][3][4] It is a combustible liquid and is known to cause serious eye
irritation.[1][4][5]

Table 1: Physical and Chemical Properties of
Propiophenone
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Property Value Reference(s)
Molecular Formula CoH100 [3]
Molecular Weight 134.18 g/mol [5]
Appearance Colorless to pale yellow liquid [31[4]
Odor Characteristic, sweet, flowery [21[3114]
Melting Point 17-19 °C (63-66 °F) [5][6]
Boiling Point 218 °C (424 °F) [315]
Flash Point 87-92 °C (188.6-198 °F) [4][5]
Density 1.009 g/mL at 25 °C [5][6]
Vapor Pressure 0.23 hPa at 25 °C [5]
Vapor Density 4.63 (Air=1) [5]
Water Solubilty 2 QIL (Insoluble to difficult to U161
mix)
Partition Coefficient (log Kow) 2.19 [5]

Autoignition Temperature

No data available

[5]

Toxicological Profile

The toxicological data for propiophenone indicates that it may be harmful if swallowed,

inhaled, or absorbed through the skin, and can cause skin and respiratory tract irritation.[2][5]

The primary acute health hazard identified is serious eye irritation.[1][5]

Table 2: Acute Toxicity Data for Propiophenone
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Route of .
Species Test Value Reference(s)

Exposure

4530 - 4534.9
Oral Rat LD50 [518119]

mg/kg
Dermal Rabbit LD50 4530.4 mg/kg (81191
Intraperitoneal Mouse LD50 100 mg/kg [819]
Subcutaneous Mouse LD50 2250 mg/kg [819]

Carcinogenicity, Mutagenicity, and Reproductive Toxicity: There is currently no data available to
suggest that propiophenone has mutagenic or reproductive effects.[5][8] Furthermore, it is not
classified as a carcinogen by the International Agency for Research on Cancer (IARC) or the
Occupational Safety and Health Administration (OSHA).[9]

Hazard Classification and Labeling

The Globally Harmonized System of Classification and Labelling of Chemicals (GHS) provides
a standardized framework for communicating hazard information. Propiophenone is classified
as a combustible liquid and a substance that causes serious eye irritation.[1][5]
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GHS Hazard Classification

Flammable Liquids (Category 4)

classified as H227: Combustible liquid

GHS Label Elements

{Propiophenone | CAS: 93-55-0}

classified as

Serious Eye Damage/Eye lrritation (Category 2A)
H319: Causes serious eye irritation

Handling Propiophenone

Conditional

Always Wear ‘Always Wear Always Wear

Béquired Personal Protective Equipment (PPE)

Respiratory Protection

Required if ventilation is inadequate or for large spills
(Use NIOSH-approved respirator)

Eye/Face Protection

Safety glasses with side-shields or goggles
(Conforming to EN166 or NIOSH standards)

Hand Protection Body Protection

Chemical-resistant gloves (e.g., Nitrile rubber) Laboratory coat or impervious clothing

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Propiophenone: A Comprehensive Safety and
Toxicology Profile for Research and Development]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b1677668#propiophenone-safety-data-
sheet-sds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.fishersci.com/store/msds?partNumber=AC131540020&countryCode=US&language=en
https://downloads.regulations.gov/EPA-HQ-OPPT-2020-0304-0006/attachment_18.pdf
https://altogenlabs.com/toxicology/acute-dermal-toxicity-oecd-402/
https://ntp.niehs.nih.gov/sites/default/files/iccvam/suppdocs/feddocs/epa/epa-870-3200.pdf
https://cdn.caymanchem.com/cdn/msds/41904m.pdf
https://www.benchchem.com/product/b1677668#propiophenone-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1677668#propiophenone-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1677668#propiophenone-safety-data-sheet-sds-information
https://www.benchchem.com/product/b1677668#propiophenone-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1677668?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

